5-(3-Pyridylmethyl)-2-thiouracil

• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol
• IUPAC Name: 5-(pyridin-3-ylmethyl)-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C10H9N3OS/c14-9-8(6-12-10(15)13-9)4-7-2-1-3-11-5-7/h1-3,5-6H,4H2,(H2,12,13,14,15)
• InChI Key: CUIGMTBOVADTRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC2=CNC(=S)NC2=O

Description

5-(3-Pyridylmethyl)-2-thiouracil is a derivative of 2-thiouracil, a heterocyclic compound with a sulfur atom replacing the oxygen at the 2-position of the uracil core. Modifications at the 5- and 6-positions of 2-thiouracil significantly influence physicochemical properties, biological activity, and reactivity. For example, substituents such as carboxy, cyano, alkyl, and aromatic groups alter electronic transitions, pKa values, and intermolecular interactions .

Comparison with Similar Compounds

Structural and Physicochemical Properties

pKa and Electronic Transitions

• 5-Carboxy-2-thiouracil : Exhibits distinct protonation equilibria (pKa1 = 3.2, pKa2 = 8.9) due to the ionizable carboxy group, influencing solubility and reactivity .
• 2-Thiouracil core : The thione-thiol tautomerism and electron-deficient pyrimidine ring contribute to metal-binding affinity and redox activity .

Substituent Effects on Lipophilicity

• Hydrophobic groups (e.g., phenyl, pyridylmethyl) enhance membrane permeability, as seen in the antifungal activity of 6-aryl derivatives .
• Hydrophilic groups (e.g., carboxy) reduce bioavailability but may improve water solubility for intravenous applications .